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Compound of Interest

4-
Compound Name:

(Trifluoromethylthio)benzaldehyde

Cat. No.: B1303374

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-(Trifluoromethylthio)benzaldehyde. It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Chemical Identification and Properties

Property Value

Chemical Name 4-((Trifluoromethyl)thio)benzaldehyde
CAS Number 4021-50-5[1][2][3]

Molecular Formula CsHsFs0S[1]

Molecular Weight 206.18 g/mol [1][2][3]

Appearance Colorless liquid[4]

Boiling Point 219 °C[2][3]

Melting Point 29-31 °C[2][3]

Flash Point 100 °C (212 °F) - closed cup[2][3]
Density 1.31 g/cm3[1]
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Hazard Identification and Personal Protective
Equipment (PPE)

Hazard Summary: Harmful if swallowed, causes skin irritation, and serious eye irritation.[1][2][3]
It may also cause respiratory irritation.[2][3] This chemical is classified as an irritant, is air-
sensitive, and has a stench.[1]

Precautionary Statement

Hazard GHS Classification -

Acute Toxicity (Oral) Acute Tox. 4[2][3] H302[2][3]
Skin Corrosion/Irritation Skin Irrit. 2[2][3] H315[2][3]
Serious Eye Damage/Irritation Eye Irrit. 2[2][3] H319[2][3]

. . STOT SE 3 (Respiratory
Specific Target Organ Toxicity H335[2][3]
system)[2][3]

Recommended Personal Protective Equipment (PPE):

Protection Type Specification

Safety glasses with side shields or chemical

Eye/Face Protection
goggles.[4]

) ] Chemical-resistant gloves (e.g., PVC), lab coat,
Skin Protection
and safety footwear.[4]

) ) Use in a well-ventilated area. If vapors are
Respiratory Protection ) ] ] )
generated, a suitable respirator is required.

Wear chemical protective gloves. For prolonged
Hand Protection contact, a glove with a high protection class is

recommended.[4]

Operational Plan: Safe Handling and Storage

Handling:
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e Avoid all personal contact, including inhalation of vapors.[4]

e Use in a well-ventilated area, preferably in a chemical fume hood.[4]

e Do not eat, drink, or smoke when handling.[4]

o Keep away from heat, sparks, and open flames.[5]

e Wash hands thoroughly after handling.[4]

e Avoid contact with incompatible materials such as oxidizing agents.[4]

Storage:

Store in original, tightly sealed containers.[4]

Keep in a cool, dry, and well-ventilated area.[4][6]
Store away from incompatible materials and foodstuff containers.[4]

Protect containers from physical damage and check regularly for leaks.[4]

Emergency Procedures and First Aid

Exposure Route

First Aid Measures

If swallowed, seek immediate medical attention.

Ingestion [4] Rinse mouth with water. Do NOT induce
vomiting.[7]
) Move the person to fresh air. If breathing is
Inhalation

difficult, seek medical attention.[8]

Skin Contact

Immediately remove all contaminated clothing.
Flush skin with running water and soap.[4] Seek

medical attention if irritation occurs.[4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower
eyelids.[8] Remove contact lenses if present

and easy to do.[8] Seek medical attention.[8]
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Spill and Disposal Plan

Spill Response:

o Minor Spills: Absorb with inert material (e.g., sand, vermiculite), and place in a suitable
container for disposal.[4]

o Major Spills: Evacuate the area and move upwind.[4] Wear appropriate PPE, including
respiratory protection.[4] Contain the spill and prevent it from entering drains or waterways.

[4]
Disposal:
» All waste must be handled in accordance with local, state, and federal regulations.[4]
» Dispose of contents and container to an approved waste disposal plant.[5][6]

» Do not discharge into sewers or waterways.[4]

Safe Handling Workflow
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Safe Handling Workflow for 4-(Trifluoromethylthio)benzaldehyde
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l

Don PPE
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Post-Experiment If Spill Occurs

Storage
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Empty Containers/
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-(Trifluoromethylthio)benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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